Cas no 47252-14-2 (Triphenylbismuth Carbonate)

• Product Name: Triphenylbismuth Carbonate
• CAS No: 47252-14-2
• MF: C₁₉H₁₅BiO₃
• MW: 500.300982713699
• MDL: MFCD00209622
• CID: 930816
• PubChem ID: 87577562
• Update Time: 2025-05-21

Triphenylbismuth Carbonate Chemical and Physical Properties

Names and Identifiers

• Triphenylbismuth Carbonate
• [Carbonato(2-)-O]triphenylbismuth
• carbonic acid,triphenylbismuthane
• [CARBONATO(2)-O]TRIPHENYLBISMUTH
• TRIPHENYLBISMUTH(III) CARBONATE
• Triphenylbismuth(III) carbonat

• MDL： MFCD00209622
• Inchi： 1S/3C6H5.CH2O3.Bi/c3*1-2-4-6-5-3-1;2-1(3)4;/h3*1-5H;(H2,2,3,4);/q;;;;+2/p-2
• InChI Key： BSVXBXNZZNYAIK-UHFFFAOYSA-L
• SMILES： [Bi+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)OC(=O)[O-]

Computed Properties

• Exact Mass: 500.08300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 164-165 °C(lit.)
• Solubility: 不溶于甲苯、二甲基甲酰胺
• PSA: 63.19000
• LogP: 2.01340
• Solubility: Not determined

Triphenylbismuth Carbonate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• WGK Germany：3
• Safety Instruction： H303+H313+H110
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Triphenylbismuth Carbonate

Triphenylbismuth Carbonate (CAS No. 47252-14-2): A Comprehensive Overview

Triphenylbismuth Carbonate, with the chemical formula C₁₉H₁₅BiO₃ and a CAS number of 47252-14-2, is a compound of significant interest in the field of organometallic chemistry and materials science. This organobismuth compound has garnered attention due to its unique structural properties and potential applications in various industrial and academic domains. The synthesis, characterization, and emerging applications of Triphenylbismuth Carbonate are subjects of extensive research, reflecting its importance in modern chemical studies.

The synthesis of Triphenylbismuth Carbonate typically involves the reaction of triphenylbismuth halides with carbonates or bicarbonates under controlled conditions. The process often requires precise temperature control and inert atmospheres to ensure high yields and purity. Recent advancements in synthetic methodologies have improved the efficiency of these reactions, making Triphenylbismuth Carbonate more accessible for research and commercial purposes. The compound's stability under various conditions has also been a focus of study, with researchers exploring ways to enhance its durability for practical applications.

Characterization of Triphenylbismuth Carbonate is crucial for understanding its properties and potential uses. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray diffraction (XRD), and thermal analysis have been employed to elucidate its molecular structure and physical properties. These studies have revealed that Triphenylbismuth Carbonate exhibits interesting optical and electronic characteristics, which make it a candidate for applications in optoelectronic devices and organic light-emitting diodes (OLEDs). The compound's ability to form stable complexes with other molecules also opens avenues for its use in catalysis and material science.

In recent years, Triphenylbismuth Carbonate has been investigated for its potential in the field of nanotechnology. Researchers have explored its use as a precursor for the synthesis of bismuth-based nanoparticles, which have shown promise in applications such as drug delivery systems and sensors. The compound's biocompatibility and low toxicity make it an attractive candidate for biomedical applications. Studies have demonstrated its potential in enhancing the efficacy of certain pharmaceuticals by acting as a prodrug carrier or by facilitating targeted drug delivery.

The environmental impact of Triphenylbismuth Carbonate has also been a subject of interest. Unlike some heavy metals, bismuth is known for its low toxicity and environmental mobility. However, understanding the long-term effects of bismuth compounds in ecosystems is essential for sustainable use. Current research aims to assess the degradation pathways of Triphenylbismuth Carbonate in natural environments and to develop methods for its safe disposal. These efforts are part of a broader initiative to ensure that chemical innovations do not come at the cost of environmental health.

The industrial applications of Triphenylbismuth Carbonate are diverse, ranging from electronics to coatings and adhesives. Its use as a flame retardant has been explored due to its ability to release water upon decomposition, thereby reducing heat release in combustion scenarios. Additionally, the compound's corrosion-inhibiting properties make it suitable for protective coatings on metals used in harsh environments. As industries continue to seek sustainable alternatives, Triphenylbismuth Carbonate offers a promising solution with its unique combination of performance and environmental responsibility.

The future prospects of Triphenylbismuth Carbonate are bright, with ongoing research uncovering new possibilities for its application. Collaborative efforts between academia and industry are essential to translate these findings into practical solutions that address current societal challenges. As our understanding of this compound grows, so too does its potential to contribute to advancements in chemistry, materials science, and beyond. The journey from laboratory discovery to industrial application is often long and complex, but the promise that Triphenylbismuth Carbonate holds makes it a compound worth watching.